Cas no 1807937-98-9 (methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate)

• Product Name: methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate
• CAS No: 1807937-98-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD26937602
• CID: 4618987
• PubChem ID: 86767727
• Update Time: 2025-07-19

methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7aH-Pyrrolo[3,4-c]pyridine-7a-carboxylic acid, octahydro-5-methyl-, methyl ester, (3aS,7aS)-
• methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate

• MDL： MFCD26937602
• Inchi： 1S/C10H18N2O2/c1-12-4-3-10(9(13)14-2)7-11-5-8(10)6-12/h8,11H,3-7H2,1-2H3/t8-,10+/m0/s1
• InChI Key： OBFGEDMBTCZRMU-WCBMZHEXSA-N
• SMILES： C1N(C)CC[C@@]2(C(OC)=O)CNC[C@@]12[H]

Additional information on methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate

Methyl (3aS,7aS)-5-Methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate (CAS No. 1807937-98-9): A Comprehensive Overview

Methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate (CAS No. 1807937-98-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and exhibits unique structural and pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate is characterized by a pyrrolidine ring fused with a pyridine ring, forming an octahydro derivative. The presence of the methyl group at the 5-position and the carboxylate ester at the 7a-position contributes to its distinct chemical properties and biological activity. The stereochemistry of the compound, specifically the (3aS,7aS) configuration, plays a crucial role in its pharmacological profile.

Recent studies have highlighted the potential of methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate in modulating various biological pathways. One of the key areas of interest is its interaction with neurotransmitter systems, particularly the serotonin and dopamine receptors. Research has shown that this compound can act as a modulator of these receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative disorders.

In addition to its receptor modulation properties, methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that it can effectively reduce pain responses in animal models, suggesting its potential use in pain management. The mechanism of action appears to involve both central and peripheral pathways, making it a versatile candidate for further development.

The safety profile of methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate. These studies have shown that the compound is well-absorbed following oral administration and has a moderate half-life, which may facilitate once-daily dosing regimens in clinical settings. The metabolism of the compound primarily occurs via hepatic pathways, with metabolites being excreted through both renal and biliary routes.

Current research efforts are focused on optimizing the formulation and delivery methods for methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate. Various formulations are being explored to enhance its bioavailability and therapeutic efficacy. For example, nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound, potentially leading to better patient outcomes.

The potential applications of methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate extend beyond traditional pharmaceuticals. It has also been investigated for use in combination therapies and as an adjuvant to enhance the effectiveness of existing treatments. For instance, studies have explored its synergistic effects when used in conjunction with other analgesics or antidepressants.

In conclusion, methyl (3aS,7aS)-5-methyl-octahydro-1H-pyrrolo[3，4-c]pyridine-7a-carboxylate (CAS No. 1807937-98-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing treatments in various medical fields.